Cas no 2410279-94-4 (Tauroursodeoxycholic Acid-d4)
Tauroursodeoxycholic Acid-d4 Chemical and Physical Properties
Names and Identifiers
-
- Tauroursodeoxycholic Acid-d4 MaxSpec? Standard
- Tauroursodeoxycholate-d4
- Tauroursodeoxycholic Acid-d4
-
- Inchi: 1S/C26H45NO6S/c1-16(4-7-23(30)27-12-13-34(31,32)33)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(28)14-17(25)15-22(24)29/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17+,18-,19-,20+,21+,22+,24+,25+,26-/m1/s1/i8D2,14D2
- InChI Key: BHTRKEVKTKCXOH-RJPRAGLTSA-N
- SMILES: C[C@]12CC[C@]3([H])[C@]4(CC([2H])([2H])[C@@H](O)C([2H])([2H])[C@@]4([H])C[C@H](O)[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(=O)NCCS(O)(=O)=O)C
Tauroursodeoxycholic Acid-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | LN4651849-100ug |
TauroursodeoxycholicAcid-d4MaxSpec?Standard |
2410279-94-4 | ≥95% | 100ug |
RMB 2412.00 | 2023-09-07 | |
| MedChemExpress | HY-19696S1-100μg |
Tauroursodeoxycholate-d |
2410279-94-4 | 100μg |
¥5314 | 2025-04-16 | ||
| Cooke Chemical | LN4651849-100g |
TauroursodeoxycholicAcid-d4MaxSpec?Standard |
2410279-94-4 | ≥95% | 100g |
RMB 2412.00 | 2025-02-21 |
Tauroursodeoxycholic Acid-d4 Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on Tauroursodeoxycholic Acid-d4
Tauroursodeoxycholic Acid-d4: A Comprehensive Overview
Tauroursodeoxycholic Acid-d4 (CAS No. 2410279-94-4) is a derivative of ursodeoxycholic acid (UDCA), a naturally occurring bile acid with significant pharmacological and therapeutic potential. This compound has gained attention in recent years due to its unique chemical properties and its role in various biological processes. The addition of the d4 isotopic label makes it particularly valuable for research purposes, especially in metabolic studies and pharmacokinetic analyses.
Bile acids, including UDCA and its derivatives, play a critical role in lipid metabolism, bile formation, and gut health. Tauroursodeoxycholic Acid-d4 is a taurine-conjugated form of UDCA, which enhances its solubility and bioavailability. Recent studies have highlighted its potential in treating liver diseases, such as primary biliary cholangitis (PBC) and non-alcoholic fatty liver disease (NAFLD), where bile acid metabolism is dysregulated. The conjugation with taurine not only improves its pharmacokinetic profile but also enhances its anti-inflammatory and antioxidant properties.
The isotopic labeling with deuterium (d4) in Tauroursodeoxycholic Acid-d4 provides researchers with a powerful tool for tracing metabolic pathways and studying the fate of bile acids in vivo. This has been particularly useful in understanding the enterohepatic circulation of bile acids and their role in maintaining gut-liver axis homeostasis. Advanced techniques such as mass spectrometry have enabled precise quantification of this compound, making it an indispensable tool in metabolomics research.
Recent advancements in synthetic biology have also contributed to the production of Tauroursodeoxycholic Acid-d4. Traditional extraction methods from animal sources have been supplemented by microbial fermentation and enzymatic synthesis, ensuring a sustainable supply of this compound for both research and therapeutic applications. These innovations have not only improved the scalability of production but also reduced the environmental impact associated with large-scale manufacturing.
In terms of therapeutic applications, Tauroursodeoxycholic Acid-d4 has shown promise in preclinical models of cholestasis, where it demonstrated potent anti-inflammatory and hepatoprotective effects. Its ability to modulate nuclear receptors, such as the farnesoid X receptor (FXR), has been instrumental in regulating bile acid synthesis and transport. Emerging evidence also suggests its potential role in cancer therapy, particularly in targeting cancer stem cells and enhancing the efficacy of conventional chemotherapeutic agents.
The use of Tauroursodeoxycholic Acid-d4 in clinical trials has further validated its safety profile and efficacy. Its tolerability at therapeutic doses makes it an attractive candidate for developing novel treatments for chronic liver diseases. Moreover, the integration of this compound into personalized medicine approaches, leveraging genomics and proteomics data, holds the potential to optimize treatment outcomes for patients with diverse genetic backgrounds.
In conclusion, Tauroursodeoxycholic Acid-d4 represents a significant advancement in bile acid research and therapeutics. Its unique chemical properties, combined with cutting-edge isotopic labeling techniques, have positioned it as a key compound in understanding bile acid metabolism and developing innovative treatments for liver diseases. As research continues to uncover new insights into its mechanisms of action, the potential applications of this compound are expected to expand further, contributing to improved patient care worldwide.
2410279-94-4 (Tauroursodeoxycholic Acid-d4) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)